Cas no 1352306-33-2 (Ethyl 2-fluoro-3,6-dimethoxybenzoate)

• Product Name: Ethyl 2-fluoro-3,6-dimethoxybenzoate
• CAS No: 1352306-33-2
• MF: C₁₁H₁₃FO₄
• MW: 228.216927289963
• CID: 4695973
• Update Time: 2023-08-15

Ethyl 2-fluoro-3,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-fluoro-3,6-dimethoxybenzoate
• BSSKGOKOUAOHFE-UHFFFAOYSA-N
• ethyl 2-fluoro-3,6-dimethoxy-benzoate
• Ethyl 2-fluoro-3,6-dimethoxybenzoate

• Inchi： 1S/C11H13FO4/c1-4-16-11(13)9-7(14-2)5-6-8(15-3)10(9)12/h5-6H,4H2,1-3H3
• InChI Key： BSSKGOKOUAOHFE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C(=O)OCC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Topological Polar Surface Area: 44.8